Cas no 111196-76-0 (methyl 2-(4-amino-3-methylphenyl)propanoate)

• Product Name: methyl 2-(4-amino-3-methylphenyl)propanoate
• CAS No: 111196-76-0
• MF: C₁₁H₁₅NO₂
• MW: 193.242303133011
• MDL: MFCD20716712
• CID: 5607646
• PubChem ID: 13050367
• Update Time: 2025-11-03

methyl 2-(4-amino-3-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(4-amino-3-methylphenyl)propanoate
• Benzeneacetic acid, 4-amino-α,3-dimethyl-, methyl ester
• EN300-8604435
• 111196-76-0

• MDL： MFCD20716712
• Inchi： 1S/C11H15NO2/c1-7-6-9(4-5-10(7)12)8(2)11(13)14-3/h4-6,8H,12H2,1-3H3
• InChI Key： VTIGPYKMAXXKAS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=C(C)C=1)(C)C(=O)OC

Computed Properties

• Exact Mass: 193.110278721g/mol
• Monoisotopic Mass: 193.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.085±0.06 g/cm3(Predicted)
• Boiling Point: 300.7±27.0 °C(Predicted)
• pka: 4.40±0.10(Predicted)

Additional information on methyl 2-(4-amino-3-methylphenyl)propanoate

Introduction to Methyl 2-(4-amino-3-methylphenyl)propanoate (CAS No. 111196-76-0)

Methyl 2-(4-amino-3-methylphenyl)propanoate, a compound with the chemical formula C₁₁H₁₄O₂, is a significant molecule in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 111196-76-0, has garnered attention due to its structural complexity and potential applications in drug development. The presence of both an amino group and a carboxylate ester moiety makes it a versatile intermediate in the synthesis of more complex pharmacophores.

The structural features of Methyl 2-(4-amino-3-methylphenyl)propanoate are particularly noteworthy. The aromatic ring system, substituted with a methyl group at the 3-position and an amino group at the 4-position, provides a rich scaffold for further functionalization. This arrangement not only enhances the compound's reactivity but also its potential biological activity. The ester group at the other end of the molecule further expands its synthetic utility, allowing for modifications that can influence both solubility and metabolic stability.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Methyl 2-(4-amino-3-methylphenyl)propanoate fits well within this trend, as it can serve as a building block for designing molecules that interact with biological targets in innovative ways. For instance, its amino group can be readily converted into other functional groups such as amides or sulfonamides, which are common motifs in drug molecules.

One of the most exciting applications of Methyl 2-(4-amino-3-methylphenyl)propanoate is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor for small-molecule inhibitors targeting various diseases. A notable area of interest is its use in developing compounds that modulate enzyme activity. Enzymes are critical biological catalysts, and their inhibition or activation can have profound effects on cellular processes. By designing derivatives of Methyl 2-(4-amino-3-methylphenyl)propanoate that interact with specific enzymes, scientists aim to develop treatments for conditions such as cancer, inflammation, and neurodegenerative disorders.

The carboxylate ester moiety in Methyl 2-(4-amino-3-methylphenyl)propanoate also plays a crucial role in its chemical behavior. Ester groups are known to be versatile functional units that can participate in various reactions, including hydrolysis, transesterification, and condensation reactions. These reactions are fundamental to organic synthesis and allow for the creation of a wide array of derivatives. This flexibility makes Methyl 2-(4-amino-3-methylphenyl)propanoate an invaluable reagent in the laboratory.

Recent studies have highlighted the importance of computational methods in drug discovery and development. Molecular modeling techniques have been used to predict how Methyl 2-(4-amino-3-methylphenyl)propanoate might interact with biological targets. These simulations have provided insights into its binding affinity and specificity, which are critical factors in determining its potential as a lead compound. By integrating experimental data with computational predictions, researchers can accelerate the process of identifying promising candidates for further optimization.

The synthesis of Methyl 2-(4-amino-3-methylphenyl)propanoate is another area where advancements have been made. Modern synthetic strategies have enabled more efficient and scalable production methods compared to traditional approaches. Techniques such as catalytic asymmetric synthesis and flow chemistry have been particularly useful in improving yield and purity. These advancements not only make the compound more accessible but also open up new possibilities for its application in industrial settings.

In conclusion, Methyl 2-(4-amino-3-methylphenyl)propanoate (CAS No. 111196-76-0) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. As our understanding of chemical biology continues to evolve, compounds like this will play an increasingly important role in discovering new treatments for various diseases.